Cas no 1909287-63-3 (1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride)

1-Ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea hydrochloride is a chiral urea derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a stereochemically defined pyrrolidine core, enhancing its selectivity in biological interactions. The presence of the methoxy group and ethylurea moiety contributes to its solubility and binding affinity, making it a valuable intermediate for drug development. Its hydrochloride salt form ensures improved stability and handling. This compound is particularly useful in the synthesis of targeted small molecules, where precise stereochemistry and functional group compatibility are critical. Its well-defined structure supports reproducibility in research and development processes.
1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride structure
1909287-63-3 structure
Product Name:1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride
CAS No:1909287-63-3
MF:C8H18ClN3O2
MW:223.700420856476
CID:5192193
Update Time:2026-03-05

1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-((3R,4R)-4-methoxypyrrolidin-3-yl)urea hydrochloride
    • 1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride
    • Inchi: 1S/C8H17N3O2.ClH/c1-3-10-8(12)11-6-4-9-5-7(6)13-2;/h6-7,9H,3-5H2,1-2H3,(H2,10,11,12);1H/t6-,7-;/m1./s1
    • InChI Key: DCBBSALQMAVJMY-ZJLYAJKPSA-N
    • SMILES: N(CC)C(N[C@H]1[C@H](OC)CNC1)=O.[H]Cl

1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride Pricemore >>

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Additional information on 1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride

Research Brief on 1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride (CAS: 1909287-63-3)

1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride (CAS: 1909287-63-3) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The presence of the ethylurea moiety and the methoxy group at the 4-position of the pyrrolidine ring contributes to its distinct pharmacological properties.

Recent studies have focused on the synthesis and optimization of 1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride to enhance its bioavailability and target specificity. The compound has been investigated for its role as a potential inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. Preliminary in vitro and in vivo data suggest that it exhibits significant activity in modulating specific protein-protein interactions, making it a candidate for further drug development.

The pharmacological profile of 1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride has been explored in the context of its pharmacokinetics and pharmacodynamics. Studies indicate that the compound demonstrates favorable absorption and distribution properties, with a half-life that supports its potential as a therapeutic agent. Additionally, its hydrochloride salt form has been shown to improve solubility and stability, which are critical factors for oral administration.

One of the most notable findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), a significant challenge in the development of central nervous system (CNS) therapeutics. This property has sparked interest in its application for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Further investigations are underway to elucidate the precise mechanisms of action and to identify potential off-target effects.

In summary, 1-ethyl-3-[(3R,4R)-4-methoxypyrrolidin-3-yl]urea;hydrochloride represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity warrant continued exploration and development. Future research should focus on clinical trials to validate its efficacy and safety in human subjects, as well as on optimizing its formulation for therapeutic use.

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